N-(4-chlorophenyl)-N'-[5-(1-cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[5-(cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]urea
• InChI: InChI=1S/C16H17ClN4OS/c17-12-6-8-13(9-7-12)18-15(22)19-16-21-20-14(23-16)10-11-4-2-1-3-5-11/h4,6-9H,1-3,5,10H2,(H2,18,19,21,22)
• InChI Key: NHMKNNCJADJNJI-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CC2=NN=C(S2)NC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C16H17ClN4OS
• Molecular Weight: 348.9 g/mol

Description

Synthesis Analysis

The synthesis of related compounds typically involves the reaction of acylazides with amino-thiadiazoles or isocyanates with thiadiazoles in the presence of various catalysts or under specific conditions such as microwave irradiation. For instance, novel derivatives have been synthesized by reacting acylazides with 2-amino-5-[1-(o-chlorophenoxy)ethyl]-1,3,4-thiadiazole, indicating a similar pathway might be applicable for N-(4-chlorophenyl)-N'-[5-(1-cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]urea (Song Xin-jian et al., 2006).

Molecular Structure Analysis

The molecular structure of thiadiazole ureas has been characterized through various techniques such as IR, 1H NMR, and X-ray crystallography, revealing detailed insights into the compound's configuration. For example, the crystal structure analysis of similar compounds shows they belong to specific crystal systems, with molecules linked by intermolecular hydrogen bonds, indicating a planar configuration due to intramolecular N–H···O hydrogen bond presence (Zou Xia, 2011).

Chemical Reactions and Properties

The chemical properties of N-(4-chlorophenyl)-N'-[5-(1-cyclohexen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]urea derivatives often involve reactions under microwave irradiation, leading to excellent yields and potentially novel functionalities. These reactions can be optimized by adjusting the reaction conditions, such as solvent and temperature, to achieve the desired chemical transformations and properties (Quan Zheng-jun, 2007).

Physical Properties Analysis

The physical properties, including the crystalline form, melting point, solubility, and stability of thiadiazole urea derivatives, are crucial for understanding their behavior in various environments. These properties are typically determined through comprehensive analytical techniques such as X-ray diffraction and thermal analysis, providing essential data for further applications and studies.

Chemical Properties Analysis

Chemically, thiadiazole ureas exhibit a range of reactivities, from participating in nucleophilic addition reactions to forming complex molecular architectures under specific conditions. Their chemical behavior is influenced by the nature of the substituents on the thiadiazole and urea moieties, which can lead to a variety of chemical properties and reactivities, including potential biological activities (Li-Qiao Shi, 2011).